Diisooctyl phthalate

• CAS No.: 27554-26-3
• Product Name: Diisooctyl phthalate
• Molecular Formula: C24H38O4; (C8H17COO)2C6H4; C24H38O4
• Molecular Weight: 390.6 g/mol
• IUPAC Name: bis(6-methylheptyl) benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C24H38O4/c1-19(2)13-7-5-11-17-27-23(25)21-15-9-10-16-22(21)24(26)28-18-12-6-8-14-20(3)4/h9-10,15-16,19-20H,5-8,11-14,17-18H2,1-4H3
• Standard InChIKey: IJFPVINAQGWBRJ-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC(C)C
• Canonical SMILES: CC(C)CCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC(C)C
• Boiling Point: 1288 °F at 760 mm Hg (USCG, 1999); 370 °C
• Colorform: Nearly colorless, viscous liquid
• Density: 0.980-0.983 at 20 °C/20 °C; Relative density (water = 1): 0.99
• Flash Point: 450 °F (USCG, 1999); 450 °F; 232 °C /(method not specified)/; 450 °F (232 °C) (Closed cup); 227 °C c.c.
• Melting Point: -4 °C /From Table/; -45 °C
• Physical Description: Di-isooctyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999); Liquid; COLOURLESS VISCOUS LIQUID.
• Description: Diisooctyl phthalate is a phthalate ester and a diester.; Di-isooctyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
• Solubility: 2.30e-07 M; ... compatible with vinyl chloride resins and some cellulosic resins; In water, 9.0X10-2 mg/L at 25 °C; Solubility in water: none
• Synonyms: diisooctyl phthalate; diisooctylphthalate
• Vapor Density: 13.5 (Air = 1); Relative vapor density (air = 1): 13.5
• Vapor Pressure: 5.5X10-6 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible
• PubChem Compound: 33934
• Last Modified: Nov 11 2021